Cas no 58895-64-0 (Nalmefene hydrochloride)

• Product Name: Nalmefene hydrochloride
• CAS No: 58895-64-0
• Molecular Formula: C₂₁H₂₅NO₃^.HCL
• Molecular Weight: 375.88904
• CID: 57340

Nalmefene hydrochloride Properties

Names and Identifiers

• Nalmefene hydrochloride
• 17-(cyclopropylmethyl)-4,5alpha-epoxy-6-methylenemorphinan-3,14-diol hydrochloride
• NALMEFENE HCL
• Morphinan-3,14-diol, 17-(cyclopropylmethyl)-4,5-epoxy-6-methylene-, hydrochloride, (5alpha)-
• Revex
• Unii-K7K69qc05x
• (5α)-17-(Cyclopropylmethyl)-4,5-epoxy-6-methylenemorphinan-3,14-diolhydrochloride
• (5a)-17-(CyclopropylMethyl)-6-Methylene-4,5-epoxyMorphinan-3,14-diol
• (4R,4aS,7aS,12bS)-3-(cyclopropylmethyl)-7-methylidene-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol,hydrochloride
• Nalmefene Hydrochloride impurity
• K7K69QC05X

• InChIKey： GYWMRGWFQPSQLK-OPHZJPRHSA-N
• Inchi： InChI=1S/C21H25NO3.ClH/c1-12-6-7-21(24)16-10-14-4-5-15(23)18-17(14)20(21,19(12)25-18)8-9-22(16)11-13-2-3-13;/h4-5,13,16,19,23-24H,1-3,6-11H2;1H/t16-,19+,20+,21-;/m1./s1
• SMILES： C=C1CC[C@]2([C@H]3CC4=C5C(=C(C=C4)O)O[C@@H]1[C@]52CCN3CC6CC6)O.Cl

Computed Properties

• Exact Mass: 375.160121g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 375.160121g/mol
• Monoisotopic Mass: 375.160121g/mol
• Topological Polar Surface Area: 52.9Ų
• Heavy Atom Count: 26
• Complexity: 618
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2

Experimental Properties

• LogP: 3.25240
• PSA: 52.93000
• Melting Point: 180-185°
• pka: 7.63(at 25℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives